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Compound of Interest

Compound Name: Aluminum Chlorohydrate

CAS No.: 12359-72-7

Cat. No.: B16327718

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Aluminum
Chlorohydrate (ACH) as a primary coagulant in wastewater treatment studies. Detailed

experimental protocols and performance data are included to guide researchers in their

laboratory and pilot-scale investigations.

Introduction to Aluminum Chlorohydrate (ACH)
Aluminum Chlorohydrate is a high-purity, pre-hydrolyzed inorganic coagulant with the general

formula AlₙCl(₃ₙ₋ₘ)(OH)ₘ. Its high cationic charge density makes it a highly effective coagulant

for destabilizing and removing suspended and colloidal particles from water and wastewater.

Compared to traditional coagulants like alum (aluminum sulfate), ACH offers several

advantages, including lower dosage requirements, reduced sludge production, and

effectiveness over a broader pH range (typically 5.0-9.5). It is widely used in the treatment of

municipal sewage and various industrial wastewaters, including those from the textile,

papermaking, dyeing, food processing, and electroplating industries.
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Data Presentation: Performance of ACH in
Wastewater Treatment
The following table summarizes the performance of Aluminum Chlorohydrate in treating

various types of wastewater, as reported in several studies. This data is intended to provide a

comparative overview of ACH efficacy under different conditions.

Wastew
ater
Type

Initial
Turbidit
y (NTU)

Final
Turbidit
y (NTU)

ACH
Dosage
(mg/L)

Initial
COD
(mg/L)

Final
COD
(mg/L)

% COD
Remova
l

Referen
ce

Raw

Water
25.6 < 5 10 - - -

Raw

Water
130.3 < 5 10 - - -

Raw

Water
826.3 < 5 10 - - -

Textile

Effluent
- - - - - 98%

Pulp and

Paper

Mill

Effluent

- - 5000 - - 72%

Cafeteria

Wastewa

ter

- - 30 250 117.9 52.84%

Fiber

Wastewa

ter

- - 45 712 256 64.04%

Note: The effectiveness of ACH can vary significantly based on the specific characteristics of

the wastewater, including pH, alkalinity, temperature, and the nature of the contaminants.
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Experimental Protocols
A standard and effective method for determining the optimal dosage of ACH and other

operational parameters for wastewater treatment is the Jar Test.

Jar Test Protocol for Optimal ACH Dosage
Determination
1. Objective: To determine the optimal concentration of Aluminum Chlorohydrate required to

effectively reduce turbidity, Chemical Oxygen Demand (COD), and/or other target contaminants

in a given wastewater sample.

2. Materials:

Aluminum Chlorohydrate (ACH) stock solution (e.g., 1% or 10 g/L)

Wastewater sample

Jar testing apparatus (gang stirrer) with multiple beakers (typically 6 x 1-liter or 2-liter

beakers)

Pipettes or syringes for accurate dosing

pH meter

Turbidimeter

Spectrophotometer for COD analysis

Graduated cylinders

Beakers and other standard laboratory glassware

3. Procedure:

Sample Preparation: Collect a representative sample of the wastewater to be treated.

Characterize the initial wastewater for key parameters such as pH, turbidity, and COD.
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Jar Setup: Place a series of beakers (e.g., six 1-liter beakers) in the jar testing apparatus. Fill

each beaker with a known volume of the wastewater sample (e.g., 500 mL or 1000 mL).

pH Adjustment (if necessary): While ACH is effective over a wide pH range, some

wastewaters may require pH adjustment to optimize coagulation. If necessary, adjust the pH

of the wastewater in each beaker to the desired range using dilute acid or base.

Coagulant Dosing: While the stirrers are off, add varying doses of the ACH stock solution to

each beaker. It is recommended to use a graded series of doses (e.g., 5, 10, 20, 30, 40, 50

mg/L). One beaker should be kept as a control with no coagulant added.

Rapid Mix: Turn on the gang stirrer to a high speed (e.g., 100-300 RPM) for a short period

(e.g., 1-3 minutes). This rapid mixing ensures the quick and uniform dispersion of the

coagulant throughout the wastewater.

Slow Mix (Flocculation): Reduce the stirring speed to a slower rate (e.g., 20-70 RPM) for a

longer duration (e.g., 15-30 minutes). This slow mixing promotes the formation of larger flocs

by encouraging the collision of destabilized particles.

Sedimentation: Turn off the stirrer and allow the flocs to settle for a specified period (e.g., 30-

60 minutes).

Sample Analysis: Carefully withdraw a supernatant sample from the top portion of each

beaker,
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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